molecular formula C21H30O3 B8496797 p-Tert-octylphenol phenol formaldehyde

p-Tert-octylphenol phenol formaldehyde

Cat. No.: B8496797
M. Wt: 330.5 g/mol
InChI Key: LCFXEDHCUSTZKJ-UHFFFAOYSA-N
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Description

P-Tert-octylphenol phenol formaldehyde is a useful research compound. Its molecular formula is C21H30O3 and its molecular weight is 330.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C21H30O3

Molecular Weight

330.5 g/mol

IUPAC Name

formaldehyde;phenol;4-(2,4,4-trimethylpentan-2-yl)phenol

InChI

InChI=1S/C14H22O.C6H6O.CH2O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11;7-6-4-2-1-3-5-6;1-2/h6-9,15H,10H2,1-5H3;1-5,7H;1H2

InChI Key

LCFXEDHCUSTZKJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O.C=O.C1=CC=C(C=C1)O

Related CAS

37604-36-7

Origin of Product

United States

Synthesis routes and methods I

Procedure details

206 g (1 mole) of p-tert-octylphenol, 60 g (0.64 mole) of phenol, 121.0 g (1.49 moles) of 37% formalin and 1.5 g of 35% HCl were condensed under water reflux for 10 hours, and the reaction mixture was dehydrated by heating it to 160° C. under atmospheric pressure and then under reduced pressure to give a p-tert-octylphenol/phenol/formaldehyde co-condensate. A mixture of 60 g of zinc benzoate and 45 g of ammonium hydrogen carbonsate was added gradually over the course of 1 hour to the resulting co-condensate to give a pale yellow transparent zinc salt of the p-tert-octylphenol/phenol/formaldehyde co-condensate.
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Synthesis routes and methods II

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206 g (1 mole) of p-tert-octylphenol, 59.0 g (1.57 moles) of 80% paraformaldehyde and 5.0 g of oxalic acid dihydrate were reacted under water reflux (100° C.) for 10 hours in a glass reactor to form a reaction intermediate. Ten hours after the initiation of the reaction, 89% of the used formaldehyde was consumed,and 1.32 moles of the formaldehyde added to 1.0 mole of p-tert-octylphenol. Phenol (70.5 g; 0.75 mole) was added to the reaction intermediate, and reacted at 100° C. for 3 hours. The reaction mixture was dehydrated by heating it to 165° C. under atmospheric pressure and then under reduced pressure to give a pale-colored p-tert-octylphenol/phenol/formaldehyde co-condensate.
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Synthesis routes and methods III

Procedure details

206 g (1 mole) of p-tert-octylphenol, 55.0 g (1.47 moles) of 80% paraformaldehyde, 2.1 g of calcium hydroxide and 200 g of iso-octane were condensed at 98° C. for 2 hours in a reactor to form a resol of p-tert-octylphenol. The resol consisted of a monomethylolated and a dimethylolated product of p-tert-octylphenol as main components, and the formaldehyde was reacted quantitatively. A 5% aqueous solution of HCl and 200 g of water were added to the resol-containing reaction mixture to neutralize it to a pH of 5.5. It was then separated into an iso-octane solution of the resol and an aqueous layer, and the aqueous layer was removed. Phenol (90 g; 0.96 mole) and 0.3 g of trichloroacetic acid were added to the resol solution, and the mixture was treated in the same way as in Example 6 to give 308 g of a pale yellow p-tert-octylphenol/phenol/formaldehyde co-condensate.
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Synthesis routes and methods IV

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Phenol (141 g; 1.5 moles) and 2.5 g of oxalic acid dihydrate were added to the resol layer, and the mixture was heated to perform co-condensation reaction of the p-tert-octylphenol resol with phenol. While distilling off the resulting water and volatile matter under atmospheric pressure and then under reduced pressure, the reaction mixture was heated to 160° C. to give 358 g of a pale yellow p-tert-octylphenol/phenol/formaldehyde co-condensate having a softening point of 85° C.
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